6H-Benzo[b]quinolizin-6-one, 1,2,3,4,11,11a-hexahydro-

• CAS RN: 90329-77-4
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 1,2,3,4,11,11a-hexahydrobenzo[b]quinolizin-6-one
• InChI: InChI=1S/C13H15NO/c15-13-12-7-2-1-5-10(12)9-11-6-3-4-8-14(11)13/h1-2,5,7,11H,3-4,6,8-9H2
• InChI Key: RMDMKRJRSLNXRR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(C1)CC3=CC=CC=C3C2=O

Description

6H-Benzo[b]quinolizin-6-one, 1,2,3,4,11,11a-hexahydro- is a useful research compound. Its molecular formula is C13H15NO and its molecular weight is 201.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,3,4,6-tetrahydro-2H-benzo[b]quinolizin-6-one (4.02 g, 20.2 mmol) (M. A. Haimova, V. I. Ognyanov, and N. M. Mollov, Synthesis, 1980, 845) in ethanol (250 ml) and 2.5M hydrochloric acid (10 ml) was added 10% palladium-on-carbon (0.8 g) and the solution was shaken on a Parr Hydrogenator for 72 h. The catalyst was filtered off and the filtrate was concentrated to give an oil which was partitioned between ethyl acetate and dilute base. The dried (magnesium sulfate) organic phase was concentrated in vacuo and then placed on a high vacuum system to give the title compound as a white solid (3.8 g, 94%), m.p. 88-92° C.